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Compound of Interest

Compound Name: 2-Bromo-4-fluorobenzoic acid

Cat. No.: B042977

L  Get Quote

For researchers and professionals in drug development, the proper handling and disposal of

chemical reagents is paramount to ensuring a safe and compliant laboratory environment. This
guide provides detailed procedures for the safe disposal of 2-Bromo-4-fluorobenzoic acid, a

common reagent in synthetic chemistry. Adherence to these guidelines is critical for minimizing
environmental impact and safeguarding personnel.

Chemical and Physical Properties

A summary of the key quantitative data for 2-Bromo-4-fluorobenzoic acid is presented in the

table below. Understanding these properties is the first step in a comprehensive safety and

disposal plan.
Property Value
Molecular Formula C7H4BrrFO2

Molecular Weight

219.01 g/mol [1]

GHS Hazard Statements

H315 (Causes skin irritation), H319 (Causes
serious eye irritation), H335 (May cause

respiratory irritation)[1]

Disposal Protocol
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The disposal of 2-Bromo-4-fluorobenzoic acid must be conducted in accordance with all
federal, state, and local regulations. It is classified as a chemical waste that requires handling
by a licensed disposal company.

Step 1: Personal Protective Equipment (PPE)

Before handling 2-Bromo-4-fluorobenzoic acid for disposal, ensure that appropriate personal
protective equipment is worn. This includes, but is not limited to:

o Eye Protection: Safety glasses with side-shields or goggles.
e Hand Protection: Chemical-resistant gloves.

» Respiratory Protection: Use in a well-ventilated area. If dust is generated, a NIOSH-
approved respirator is necessary.[2]

» Protective Clothing: A lab coat or other protective clothing to prevent skin contact.[2]
Step 2: Waste Collection

All waste containing 2-Bromo-4-fluorobenzoic acid, including contaminated consumables and
spill cleanup materials, should be collected in a designated, properly labeled, and sealed
container. Avoid mixing with incompatible materials; it is incompatible with strong oxidizing
agents.[2]

Step 3: Spill Management

In the event of a spill, the following steps should be taken:

Evacuate unnecessary personnel from the area.

Ensure adequate ventilation.

Wearing appropriate PPE, sweep or vacuum the spilled material.[3]

Place the collected material into a suitable container for disposal.[3]

Clean the spill area thoroughly.
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e Do not allow the product to enter drains, other waterways, or soil.[4]
Step 4: Final Disposal

The final disposal of 2-Bromo-4-fluorobenzoic acid must be carried out by a licensed and
approved waste disposal plant.[2][5] The recommended method of disposal is incineration in a
chemical incinerator equipped with an afterburner and scrubber.[2] Alternatively, the material
can be dissolved or mixed with a combustible solvent and burned in a chemical incinerator with
a scrubber.

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of 2-
Bromo-4-fluorobenzoic acid.
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Caption: Disposal workflow for 2-Bromo-4-fluorobenzoic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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